1-butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[3-(4-chlorophenyl)-5-(furan-2-ylmethylamino)-1,2,4-triazol-1-yl]butan-1-one
• InChI: InChI=1S/C17H17ClN4O2/c1-2-4-15(23)22-17(19-11-14-5-3-10-24-14)20-16(21-22)12-6-8-13(18)9-7-12/h3,5-10H,2,4,11H2,1H3,(H,19,20,21)
• InChI Key: XCYADPOZSBWEBE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1C(=NC(=N1)C2=CC=C(C=C2)Cl)NCC3=CC=CO3
• Molecular Formula: C17H17ClN4O2
• Molecular Weight: 344.8 g/mol

Description

1-Butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been proposed that the compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been suggested that the compound inhibits the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
1-Butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine has been shown to have various biochemical and physiological effects. It has been found to induce cell death in cancer cells, inhibit the growth of bacteria and fungi, and act as a fluorescent probe for metal ions. Additionally, it has been shown to have low toxicity in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 1-butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine in lab experiments include its potential as an anticancer and antimicrobial agent, as well as its use as a fluorescent probe. However, its limitations include the lack of understanding of its mechanism of action and its potential toxicity in vivo.

Future Directions

There are several future directions for the research of 1-butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential use in drug development. Additionally, the compound could be studied for its potential applications in other fields, such as materials science and environmental science.
Conclusion
In conclusion, 1-butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine is a promising compound with potential applications in scientific research. Its synthesis method has been optimized to yield a high purity of the compound, and it has shown potential as an anticancer and antimicrobial agent, as well as a fluorescent probe. However, further research is needed to fully understand its mechanism of action and potential toxicity in vivo.

Synthesis Methods

The synthesis of 1-butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine involves the reaction of 4-chlorobenzaldehyde, furfural, and butyric acid hydrazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride to obtain the final product. This method has been optimized to yield a high purity of the compound.

Scientific Research Applications

1-Butyryl-3-(4-chlorophenyl)-N-(2-furylmethyl)-1H-1,2,4-triazol-5-amine has shown potential in various scientific research applications. It has been studied as a potential anticancer agent, as it has been found to induce apoptosis in cancer cells. It has also been investigated for its antimicrobial properties, as it has been shown to inhibit the growth of various bacterial and fungal strains. Additionally, it has been studied for its potential use as a fluorescent probe for detecting metal ions.